Cas no 87123-46-4 (1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl-)

• Product Name: 1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl-
• CAS No: 87123-46-4
• MF: C₁₀H₁₁N₅
• MW: 201.227840662003
• CID: 729557
• Update Time: 2024-01-31

1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl-
• N-[(E)-benzylideneamino]-5-methyl-1H-1,2,4-triazol-3-amine
• 1,2,4-Triazine, 3-hydrazinyl-5-methyl-6-phenyl-

• Inchi： 1S/C10H11N5/c1-7-9(8-5-3-2-4-6-8)14-15-10(12-7)13-11/h2-6H,11H2,1H3,(H,12,13,15)
• InChI Key： GNSZGUQQIIMCFD-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)=C(C)N=C(NN)N=1

Computed Properties

• Exact Mass: 201.101445
• Monoisotopic Mass: 201.101445
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.264
• Melting Point: 133-134 °C
• Boiling Point: 413.32°C at 760 mmHg
• Flash Point: 203.769°C
• Refractive Index: 1.658
• pka: 5.48±0.20(Predicted)